Cas no 804563-78-8 (BENZOIC ACID, 4-BROMO-, (1S,3R)-1-CYANO-3-METHOXYCYCLOHEXYL ESTER)

• Product name: BENZOIC ACID, 4-BROMO-, (1S,3R)-1-CYANO-3-METHOXYCYCLOHEXYL ESTER
• CAS No: 804563-78-8
• MF: C₁₅H₁₆BrNO₃
• MW: 338.196443557739
• CID: 3388862

BENZOIC ACID, 4-BROMO-, (1S,3R)-1-CYANO-3-METHOXYCYCLOHEXYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-BROMO-, (1S,3R)-1-CYANO-3-METHOXYCYCLOHEXYL ESTER

• Inchi： 1S/C15H16BrNO3/c1-19-13-3-2-8-15(9-13,10-17)20-14(18)11-4-6-12(16)7-5-11/h4-7,13H,2-3,8-9H2,1H3/t13-,15+/m1/s1
• InChI Key： LLHGUXLCPIEKIV-HIFRSBDPSA-N
• SMILES： C(O[C@@]1(C#N)CCC[C@@H](OC)C1)(=O)C1=CC=C(Br)C=C1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Melting Point: 105 °C(Solv: ethanol (64-17-5))
• Boiling Point: 453.0±45.0 °C(Predicted)